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For Researchers, Scientists, and Drug Development Professionals

Introduction
FCPR03 is a novel and selective phosphodiesterase 4 (PDE4) inhibitor with potential

therapeutic applications in neuroinflammation and ischemic stroke.[1][2] PDE4 is a critical

enzyme responsible for the degradation of cyclic adenosine monophosphate (cAMP), a

ubiquitous second messenger involved in numerous intracellular signaling pathways. By

inhibiting PDE4, FCPR03 effectively increases intracellular cAMP levels, which in turn activates

downstream signaling cascades, including the Protein Kinase A (PKA) and cAMP-response

element-binding protein (CREB) pathway.[1] This modulation of cAMP signaling underlies the

anti-inflammatory and neuroprotective effects of FCPR03.[1][3]

Accurate measurement of intracellular cAMP levels following treatment with FCPR03 is crucial

for understanding its mechanism of action, determining its potency and efficacy, and for the

development of robust screening assays. These application notes provide detailed protocols for

quantifying changes in cAMP levels in response to FCPR03 treatment, utilizing a competitive

immunoassay, a widely accepted and reliable method.
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Signaling Pathway of FCPR03
FCPR03, as a PDE4 inhibitor, prevents the conversion of cAMP to AMP. This leads to an

accumulation of intracellular cAMP, which then binds to and activates Protein Kinase A (PKA).

Activated PKA can then phosphorylate various downstream targets, including the transcription

factor cAMP-response element-binding protein (CREB), leading to the modulation of gene

expression and cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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